Isopentyl 3,5-dinitrobenzoate Isopentyl 3,5-dinitrobenzoate
Brand Name: Vulcanchem
CAS No.: 10574-12-6
VCID: VC21274320
InChI: InChI=1S/C12H14N2O6/c1-8(2)3-4-20-12(15)9-5-10(13(16)17)7-11(6-9)14(18)19/h5-8H,3-4H2,1-2H3
SMILES: CC(C)CCOC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C12H14N2O6
Molecular Weight: 282.25 g/mol

Isopentyl 3,5-dinitrobenzoate

CAS No.: 10574-12-6

Cat. No.: VC21274320

Molecular Formula: C12H14N2O6

Molecular Weight: 282.25 g/mol

* For research use only. Not for human or veterinary use.

Isopentyl 3,5-dinitrobenzoate - 10574-12-6

Specification

CAS No. 10574-12-6
Molecular Formula C12H14N2O6
Molecular Weight 282.25 g/mol
IUPAC Name 3-methylbutyl 3,5-dinitrobenzoate
Standard InChI InChI=1S/C12H14N2O6/c1-8(2)3-4-20-12(15)9-5-10(13(16)17)7-11(6-9)14(18)19/h5-8H,3-4H2,1-2H3
Standard InChI Key OVANGOIYCAFEOP-UHFFFAOYSA-N
SMILES CC(C)CCOC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES CC(C)CCOC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]

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